Cas no 13774-16-8 (Phosphoric acid,monorubidium salt (8CI,9CI))

Phosphoric acid,monorubidium salt (8CI,9CI) structure
13774-16-8 structure
Product Name:Phosphoric acid,monorubidium salt (8CI,9CI)
CAS No:13774-16-8
MF:H2O4PRb
MW:182.455037593842
CID:119917
PubChem ID:23676572
Update Time:2025-04-18

Phosphoric acid,monorubidium salt (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid,monorubidium salt (8CI,9CI)
    • dihydroxy(oxo)phosphanium,rubidium
    • RUBIDIUM DIHYDROGEN PHOSPHATE
    • Dihydrogen rubidium phosphate
    • Monorubidium phosphate
    • Monorubidiumdihydrogen phosphate
    • rubidium dihydrogen orthophosphate
    • rubidium dihydrophosphate
    • Rubidium hydrogen phosphate (RbH2PO4)
    • Rubidiumphosphate (RbH2PO4) (6CI,7CI)
    • Rubdiumdihydrogenphosphate
    • RUBIDIUM PHOSPHATE, MONOBASIC
    • Phosphoricacidmonorubidiumsalt
    • Phosphoricacid(H3PO4)monorubidiumsalt
    • RUBIDIUM PHOSPHATE, MONOBASIC REAGENT
    • Phosphoric acid dihydrogen rubidium salt
    • Rubidiumdihydrogenphosphate
    • 13774-16-8
    • Rubidium dihydrogenphosphate
    • Q15726037
    • dihydrogen phosphate;rubidium(1+)
    • Inchi: 1S/H3O4P.Rb/c1-5(2,3)4;/h(H3,1,2,3,4);/q;+1/p-1
    • InChI Key: MOJITMJAFATXAX-UHFFFAOYSA-M
    • SMILES: [Rb+].P(=O)(O)(O)[O-]

Computed Properties

  • Exact Mass: 181.88100
  • Monoisotopic Mass: 181.88086027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 61.9
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Melting Point: 253-263 °C (dec.)(lit.)
  • PSA: 90.40000
  • LogP: -0.49040
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